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Compound of Interest

Compound Name: H-Gly-Trp-OH

Cat. No.: B1294499 Get Quote

This guide provides essential safety and logistical information for the proper disposal of H-Gly-
Trp-OH (Glycyl-L-tryptophan), a dipeptide used in various research and development

applications. Adherence to these procedures is crucial for ensuring personnel safety and

environmental protection. All personnel should consult their institution's Environmental Health

and Safety (EHS) department to ensure full compliance with local, state, and federal

regulations.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to handle H-Gly-Trp-OH with the

appropriate Personal Protective Equipment (PPE) to minimize exposure risks. Although specific

toxicity data is not widely available, treating it with caution as a standard laboratory chemical is

a prudent measure.

Required Personal Protective Equipment (PPE):
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles
Required to protect against

potential splashes of solutions.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for handling the

solid and solutions.

Body Protection Laboratory Coat

A standard lab coat is

necessary to protect skin and

clothing.

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the lyophilized powder to

prevent inhalation.

Step-by-Step Disposal Protocol
The recommended disposal route for H-Gly-Trp-OH is through your institution's hazardous or

chemical waste management program. Drain disposal is not recommended without explicit

prior approval from your EHS department.

Waste Segregation:

Solid Waste: All materials contaminated with H-Gly-Trp-OH, including unused peptide

powder, contaminated vials, weighing papers, pipette tips, and gloves, must be collected

in a designated chemical waste container.

Liquid Waste: All aqueous solutions containing the peptide should be collected in a

separate, sealed, and clearly labeled chemical waste container.

Waste Container Management:

Use only appropriate, leak-proof containers for waste collection.

Keep containers closed except when adding waste.
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Clearly label all waste containers with "Chemical Waste," the chemical name (H-Gly-Trp-
OH), and the approximate concentration and quantity.

Storage:

Store sealed waste containers in a designated Satellite Accumulation Area (SAA).

Ensure the SAA is secure and that incompatible chemicals are not stored in close

proximity.

Final Disposal:

Once a waste container is full or reaches its designated accumulation time limit, contact

your institution's EHS office to arrange for pickup and disposal by a licensed waste

disposal company.

Chemical and Physical Properties
H-Gly-Trp-OH, or Glycyl-L-tryptophan, is a dipeptide composed of glycine and L-tryptophan.[1]

It is typically a white to off-white powder and is soluble in water.[1]

Property Value

Molecular Formula C₁₃H₁₅N₃O₃[1][2]

Molecular Weight 261.28 g/mol [1][2]

Appearance White to light yellow powder or crystal[1][3]

Solubility Soluble in water[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of H-Gly-Trp-OH.
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Caption: Workflow for the proper disposal of H-Gly-Trp-OH.
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Environmental Fate and Decomposition
There is limited publicly available data on the specific environmental fate and decomposition

products of H-Gly-Trp-OH. Peptides are generally biodegradable; however, without specific

studies, it is prudent to prevent their release into the environment. The tryptophan residue in

the peptide can undergo photo-degradation, but the resulting byproducts in a waste scenario

are not well-characterized. Therefore, treating it as chemical waste is the most responsible

approach. By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of H-Gly-Trp-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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